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Compound of Interest

Compound Name: CC0651

Cat. No.: B15573608

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive overview of the
recommended disposal procedures for CC0651, an allosteric inhibitor of the human Cdc34
ubiquitin-conjugating enzyme.

Core Disposal Principles

As a chlorinated organic compound, CC0651 requires careful disposal as chemical waste. It
should not be disposed of down the drain or in regular solid waste streams. The primary route
of disposal is through a licensed hazardous waste disposal company.

Quantitative Data Summary

For safe handling and disposal, key physical and chemical properties of CC0651 are
summarized below. This information is critical for waste characterization and ensuring
compatibility with other waste streams.
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Property Value

Chemical Formula C20H21CI2NOse

Molecular Weight 442.29 g/mol

Appearance Solid

Solubility 10 mM in DMSO

Storage (Solid Powder) -20°C for 12 Months; 4°C for 6 Months
Storage (In Solvent) -80°C for 6 Months; -20°C for 6 Months

Experimental Protocols for Disposal

The disposal of CC0651 should be managed by trained personnel following established
laboratory safety protocols. The following step-by-step procedure outlines the process for
preparing CC0651 waste for collection.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
o Designated hazardous chemical waste container (clearly labeled)

e Waste manifest or tracking form

Procedure:

e Segregation: Isolate waste containing CC0651 from other laboratory waste streams. This
includes unused solid compound, contaminated labware (e.g., pipette tips, vials), and
solutions.

o Containerization:

o Solid Waste: Place solid CC0651 and contaminated disposable items into a designated,
leak-proof, and clearly labeled hazardous waste container.
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o Liquid Waste: Collect solutions containing CC0651 in a compatible, sealed, and labeled
waste container. If dissolved in a solvent like DMSO, the container should be appropriate
for flammable liquids.

e Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

[¢]

[¢]

The full chemical name: (2R,3S,4S)-5-(3',5'-Dichloro-[1,1'-biphenyl]-4-yl)-2,3-dihydroxy-4-
(2-methoxyacetamido)pentanoic acid

The CAS number: 1319207-44-7

[e]

[e]

An indication of the hazards (e.qg., "Toxic," "Irritant” - based on the full SDS)

The accumulation start date

o

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area, away from incompatible materials.

» Disposal: Arrange for the collection of the hazardous waste by a licensed environmental
disposal service. Provide the waste manifest with all required information.

CC0651 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of CC0651 waste.
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Caption: Logical workflow for the proper disposal of CC0651.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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